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Compound of Interest

Compound Name: 1-Butenylcyclopentane
CAS No.: 219726-62-2
Cat. No.: B3368821

Get Quote

Before initiating disposal, you must verify the chemical identity and its specific hazard profile.[1]
1-Butenylcyclopentane is a cyclic alkene, and its disposal protocols are dictated by its high

. J

flammability and hydrocarbon nature.[2]
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Parameter Technical Detail

) 1-Butenylcyclopentane (or (But-1-en-1-
Chemical Name
yl)cyclopentane)

219726-62-2 (General), 157724-07-7 (trans-

isomer)

CAS Numbers

Molecular Formula

Physical State Liquid (Colorless)

Ignitable (Flash Point < 60°C).[2][3][4][5] Treats

Primary Hazard o
as Class 3 Flammable Liquid.[2]

Secondary Hazard Aspiration toxicity; Skin/Eye Irritant.[2][6][7]

- Stable, but contains a double bond.[2]
Reactivity ) . o
Incompatible with strong oxidizers.[2][5][8][9]

Pre-Disposal Assessment & Segregation

Core Directive: Never mix 1-Butenylcyclopentane with incompatible waste streams. Its lack of
halogen atoms allows it to be processed in Non-Halogenated waste streams, which is
economically and environmentally preferable to halogenated incineration.[2]

Segregation Logic (The "Why")

e Vs. Halogenated Waste: 1-Butenylcyclopentane contains no Chlorine, Bromine, or
Fluorine.[2] Mixing it with halogenated waste (e.g., DCM, Chloroform) unnecessarily
increases disposal costs and complicates incineration.

e Vs. Oxidizers: As an alkene, it can react vigorously with concentrated oxidizing acids (Nitric,
Perchloric) or peroxides.[2] Strict segregation is required.

Decision Matrix: Waste Stream Selection
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Start: 1-Butenylcyclopentane Waste

Is it mixed with other chemicals?

Yes

Does the mixture contain Halogens?
(Cl, Br, F, 1)

Stream B: Halogenated Organic Does the mixture contain Oxidizers?
(Secondary Path) (Nitric Acid, Peroxides)

Stream C: High Hazard Separation Stream A: Non-Halogenated Organic
(Do Not Combine) (Preferred Path)

Click to download full resolution via product page

Figure 1: Decision logic for assigning the correct waste stream. The goal is to maintain the

material in the Non-Halogenated stream unless contamination dictates otherwise.

Step-by-Step Disposal Protocol
Phase 1: Container Selection & Preparation

Material: Use High-Density Polyethylene (HDPE) or Stainless Steel containers.[2] Avoid
standard LDPE wash bottles for long-term waste storage as hydrocarbons can slowly

permeate or soften them.[2]

Grounding: If transferring more than 4 liters (1 gallon), you must ground the receiving
container to prevent static discharge, as cyclic alkenes can generate static electricity during
flow.[2]
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o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[2]

Phase 2: Chemical Transfer

o PPE Required: Nitrile gloves (0.11mm minimum thickness), splash goggles, and a flame-
resistant lab coat.[2]

e Fume Hood: Perform all transfers inside a certified chemical fume hood.

o Spill Tray: Place the waste container in a secondary containment tray (polypropylene) to
catch drips.[2]

o Transfer: Pour slowly. If the chemical is in a syringe, empty fully into the liquid waste, then
dispose of the syringe in a Sharps container (do not recap).

Phase 3: Labeling & Documentation

Compliance with EPA/RCRA regulations is mandatory.[2]
o Label Type: Hazardous Waste Tag.

e Chemical Name: Write out "1-Butenylcyclopentane” fully. Do not use abbreviations or
chemical structures alone.

o Hazard Checkboxes: Check "Ignitable" and "Toxic".[2]

o Constituents: If a mixture, list approximate percentages (e.g., "1-Butenylcyclopentane 5%,
Hexane 95%").

Phase 4: Regulatory Coding (RCRA)

For US-based laboratories, assign the following codes on your manifest:
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Code Description Justification

Flash point is expected to be <
D001 Ignitable Characteristic 60°C (140°F) based on C9

alkene structure.[2]

1-Butenylcyclopentane is not
) ) explicitly listed on the EPA P or
None P-List / U-List ] )
U lists, so it defaults to

characteristic codes.[2]

Emergency Procedures: Spills & Exposure

In the event of a spill during disposal, immediate action prevents escalation.[7][10]
e Minor Spill (< 100 mL):

o Alert nearby personnel.[2]

o Eliminate ignition sources (Bunsen burners, hot plates).[2]

o Absorb with vermiculite or activated charcoal mats.[2]

o Place soaked absorbents in a sealed bag labeled as hazardous waste (D001).[2]
e Major Spill (> 100 mL or outside hood):

o Evacuate the laboratory immediately.

o Pull the fire alarm if vapors are dense.[2]

o Call EHS / Emergency Response.[2] Do not attempt to clean up without respiratory
protection (organic vapor cartridge).[2]

Disposal Workflow Visualization

Waste Generation Fume Hood Collection in HDPE Carboy Apply Hazardous Waste Label Satellite Accumulation Area EHS / Vendor Pickup
(Secondary Containment) (Code: D001) (Max 90 Days) (Incineration)
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Figure 2: Operational workflow for the lifecycle of the waste from generation to final vendor
pickup.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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